Cas no 2306276-32-2 (1-fluoro-4-methylene-cyclohexane)

• Product Name: 1-fluoro-4-methylene-cyclohexane
• CAS No: 2306276-32-2
• MF: C₇H₁₁F
• MW: 114.160645723343
• CID: 5280746
• Update Time: 2026-03-09

1-fluoro-4-methylene-cyclohexane Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1-fluoro-4-methylene-
• 1-fluoro-4-methylene-cyclohexane

• Inchi： 1S/C7H11F/c1-6-2-4-7(8)5-3-6/h7H,1-5H2
• InChI Key： ZZNUWKGLSNYNEM-UHFFFAOYSA-N
• SMILES： C1(F)CCC(=C)CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-fluoro-4-methylene-cyclohexane

1-Fluoro-4-Methylene-Cyclohexane (CAS No. 2306276-32-2): An Overview of Its Properties and Applications

1-Fluoro-4-methylene-cyclohexane (CAS No. 2306276-32-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive fluorine and methylene functionalities, offers a range of potential applications due to its unique chemical structure and properties.

The molecular formula of 1-fluoro-4-methylene-cyclohexane is C₇H₁₁F, and it has a molecular weight of approximately 108.15 g/mol. The presence of the fluorine atom imparts significant electronic and steric effects, making it a valuable building block for the synthesis of more complex molecules. The methylene group, on the other hand, introduces a degree of flexibility and reactivity that can be exploited in various chemical transformations.

In recent years, the study of fluorinated compounds has seen a surge in interest due to their unique properties and potential applications in various industries. Fluorine atoms are known to enhance the stability, lipophilicity, and biological activity of molecules, making them highly desirable in pharmaceutical research. The introduction of a methylene group further adds to the complexity and functionality of the molecule, opening up new avenues for chemical synthesis and material design.

The synthesis of 1-fluoro-4-methylene-cyclohexane typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of a suitable cyclohexene derivative with a fluorinating agent, followed by further modifications to introduce the methylene group. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making it easier to produce high-purity samples of this compound.

In the context of pharmaceutical research, 1-fluoro-4-methylene-cyclohexane has shown promise as a precursor for the development of novel drugs. The fluorine atom can enhance the metabolic stability and bioavailability of drug candidates, while the methylene group can influence their pharmacokinetic properties. Studies have demonstrated that derivatives of this compound exhibit improved binding affinities to target receptors, which is crucial for developing effective therapeutic agents.

Beyond pharmaceutical applications, 1-fluoro-4-methylene-cyclohexane has also found use in materials science. Its unique combination of electronic and mechanical properties makes it suitable for the development of advanced polymers and coatings. For example, incorporating this compound into polymer chains can enhance their thermal stability and mechanical strength, making them ideal for high-performance applications in electronics and aerospace industries.

The environmental impact of fluorinated compounds is an important consideration in their use. While 1-fluoro-4-methylene-cyclohexane itself is not classified as a hazardous substance, its production and disposal must be managed carefully to minimize any potential environmental risks. Research into sustainable synthesis methods and biodegradable alternatives is ongoing to address these concerns.

In conclusion, 1-fluoro-4-methylene-cyclohexane (CAS No. 2306276-32-2) is a versatile compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique chemical structure offers opportunities for developing novel drugs, advanced materials, and other innovative products. As research in this area continues to advance, we can expect to see even more exciting developments in the coming years.